Cas no 2060032-14-4 (5-(3,5-dimethylphenyl)-5-(2-methylphenyl)imidazolidine-2,4-dione)
5-(3,5-dimethylphenyl)-5-(2-methylphenyl)imidazolidine-2,4-dione Chemical and Physical Properties
Names and Identifiers
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- 5-(3,5-dimethylphenyl)-5-(2-methylphenyl)imidazolidine-2,4-dione
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- MDL: MFCD30502219
- Inchi: 1S/C18H18N2O2/c1-11-8-12(2)10-14(9-11)18(16(21)19-17(22)20-18)15-7-5-4-6-13(15)3/h4-10H,1-3H3,(H2,19,20,21,22)
- InChI Key: BVOOZNUVCKFFII-UHFFFAOYSA-N
- SMILES: C1(=O)NC(C2=CC(C)=CC(C)=C2)(C2=CC=CC=C2C)C(=O)N1
5-(3,5-dimethylphenyl)-5-(2-methylphenyl)imidazolidine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-342420-0.05g |
5-(3,5-dimethylphenyl)-5-(2-methylphenyl)imidazolidine-2,4-dione |
2060032-14-4 | 95.0% | 0.05g |
$600.0 | 2025-03-18 | |
| Enamine | EN300-342420-0.1g |
5-(3,5-dimethylphenyl)-5-(2-methylphenyl)imidazolidine-2,4-dione |
2060032-14-4 | 95.0% | 0.1g |
$783.0 | 2025-03-18 | |
| Enamine | EN300-342420-0.25g |
5-(3,5-dimethylphenyl)-5-(2-methylphenyl)imidazolidine-2,4-dione |
2060032-14-4 | 95.0% | 0.25g |
$1118.0 | 2025-03-18 | |
| Enamine | EN300-342420-0.5g |
5-(3,5-dimethylphenyl)-5-(2-methylphenyl)imidazolidine-2,4-dione |
2060032-14-4 | 95.0% | 0.5g |
$1760.0 | 2025-03-18 | |
| Enamine | EN300-342420-1.0g |
5-(3,5-dimethylphenyl)-5-(2-methylphenyl)imidazolidine-2,4-dione |
2060032-14-4 | 95.0% | 1.0g |
$2257.0 | 2025-03-18 | |
| Enamine | EN300-342420-2.5g |
5-(3,5-dimethylphenyl)-5-(2-methylphenyl)imidazolidine-2,4-dione |
2060032-14-4 | 95.0% | 2.5g |
$4424.0 | 2025-03-18 | |
| Enamine | EN300-342420-5.0g |
5-(3,5-dimethylphenyl)-5-(2-methylphenyl)imidazolidine-2,4-dione |
2060032-14-4 | 95.0% | 5.0g |
$6545.0 | 2025-03-18 | |
| Enamine | EN300-342420-10.0g |
5-(3,5-dimethylphenyl)-5-(2-methylphenyl)imidazolidine-2,4-dione |
2060032-14-4 | 95.0% | 10.0g |
$9704.0 | 2025-03-18 | |
| Enamine | EN300-342420-1g |
5-(3,5-dimethylphenyl)-5-(2-methylphenyl)imidazolidine-2,4-dione |
2060032-14-4 | 98% | 1g |
$2257.0 | 2023-09-03 | |
| Enamine | EN300-342420-5g |
5-(3,5-dimethylphenyl)-5-(2-methylphenyl)imidazolidine-2,4-dione |
2060032-14-4 | 98% | 5g |
$6545.0 | 2023-09-03 |
5-(3,5-dimethylphenyl)-5-(2-methylphenyl)imidazolidine-2,4-dione Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
Additional information on 5-(3,5-dimethylphenyl)-5-(2-methylphenyl)imidazolidine-2,4-dione
Introduction to 5-(3,5-dimethylphenyl)-5-(2-methylphenyl)imidazolidine-2,4-dione (CAS No. 2060032-14-4)
5-(3,5-dimethylphenyl)-5-(2-methylphenyl)imidazolidine-2,4-dione is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. With the CAS number 2060032-14-4, this compound represents a promising scaffold for the development of novel therapeutic agents. Its molecular structure incorporates two phenyl rings substituted with methyl groups at specific positions, which contributes to its distinct chemical and pharmacological characteristics.
The imidazolidine-2,4-dione core of this compound is a key feature that influences its reactivity and functionality. This moiety is known for its ability to participate in various chemical reactions, including condensation and cyclization processes, making it a versatile building block in organic synthesis. The presence of two phenyl rings further enhances the compound's complexity and potential interactions with biological targets.
In recent years, there has been growing interest in exploring the pharmacological potential of imidazolidine derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The specific substitution pattern in 5-(3,5-dimethylphenyl)-5-(2-methylphenyl)imidazolidine-2,4-dione may contribute to its selective binding to certain biological receptors or enzymes, thereby modulating cellular processes.
One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Researchers have been leveraging computational methods and high-throughput screening to identify novel bioactive compounds. The structural features of 5-(3,5-dimethylphenyl)-5-(2-methylphenyl)imidazolidine-2,4-dione make it an attractive candidate for further optimization through structure-activity relationship (SAR) studies. These studies aim to fine-tune the compound's properties to enhance its efficacy and minimize potential side effects.
Recent advancements in synthetic chemistry have enabled the efficient preparation of complex heterocyclic compounds like 5-(3,5-dimethylphenyl)-5-(2-methylphenyl)imidazolidine-2,4-dione. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations have been particularly useful in constructing the desired molecular framework. These synthetic strategies not only improve yield but also allow for greater flexibility in modifying the substituents on the phenyl rings.
The biological evaluation of 5-(3,5-dimethylphenyl)-5-(2-methylphenyl)imidazolidine-2,4-dione has been conducted using both in vitro and in vivo models. Preliminary studies suggest that this compound exhibits notable activity against certain disease-related pathways. For instance, it has shown inhibitory effects on key enzymes involved in inflammation and cancer progression. These findings are particularly intriguing given the increasing demand for targeted therapies that address specific molecular mechanisms.
The development of novel pharmaceuticals often involves a multidisciplinary approach, integrating insights from chemistry, biology, and pharmacology. The case of 5-(3,5-dimethylphenyl)-5-(2-methylphenyl)imidazolidine-2,4-dione exemplifies this collaborative effort. Chemists design and synthesize new molecules based on theoretical predictions and experimental data, while biologists investigate their interactions with biological systems. Pharmacologists then assess their safety and efficacy before moving them into clinical trials.
The regulatory landscape for new drug development also plays a crucial role in shaping the research agenda for compounds like 5-(3,5-dimethylphenyl)-5-(2-methylphenyl)imidazolidine-2,4-dione. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) provide guidelines that ensure the safety and effectiveness of new drugs before they reach the market. Compliance with these regulations is essential for researchers aiming to bring innovative therapies to patients worldwide.
In conclusion, 5-(3,5-dimethylphenyl)-5-(2-methylphenyl)imidazolidine-2,4-dione (CAS No. 2060032-14-4) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As scientists continue to explore new frontiers in drug discovery, this compound stands out as a beacon of innovation in medicinal chemistry.
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